Cas no 1283877-49-5 (3-amino-2-(5-chloropyridin-2-yl)propan-1-ol)

• Product Name: 3-amino-2-(5-chloropyridin-2-yl)propan-1-ol
• CAS No: 1283877-49-5
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 6203386
• PubChem ID: 63216094
• Update Time: 2025-06-10

3-amino-2-(5-chloropyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-chloropyridin-2-yl)propan-1-ol
• 1283877-49-5
• CS-0354621
• AKOS012518678
• EN300-1254230

• Inchi： 1S/C8H11ClN2O/c9-7-1-2-8(11-4-7)6(3-10)5-12/h1-2,4,6,12H,3,5,10H2
• InChI Key： FUFXTLCRWNDCQG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C(CO)CN

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-amino-2-(5-chloropyridin-2-yl)propan-1-ol

Introduction to 3-amino-2-(5-chloropyridin-2-yl)propan-1-ol (CAS No: 1283877-49-5)

3-amino-2-(5-chloropyridin-2-yl)propan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1283877-49-5, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of 3-amino-2-(5-chloropyridin-2-yl)propan-1-ol consists of a propanol backbone substituted with an amino group at the 3-position and a chlorinated pyridine ring at the 2-position, which contributes to its distinct chemical behavior and reactivity.

The synthesis and characterization of 3-amino-2-(5-chloropyridin-2-yl)propan-1-ol have been extensively studied in recent years. The presence of both the amino and chloropyridine functional groups makes this compound a versatile intermediate in organic synthesis. Researchers have explored various synthetic routes to optimize the yield and purity of this compound, leveraging modern techniques such as catalytic hydrogenation and nucleophilic substitution reactions. These advancements have not only improved the accessibility of 3-amino-2-(5-chloropyridin-2-yl)propan-1-ol but also opened new avenues for its application in pharmaceutical research.

In the realm of medicinal chemistry, 3-amino-2-(5-chloropyridin-2-yl)propan-1-ol has been investigated for its potential as a pharmacophore in the development of novel therapeutic agents. The chloropyridine moiety, in particular, is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in drug design. Recent studies have demonstrated that derivatives of 3-amino-2-(5-chloropyridin-2-yl)propan-1-ol exhibit promising activities against various diseases, including cancer and infectious disorders. These findings highlight the importance of this compound as a building block for next-generation drugs.

The biological activity of 3-amino-2-(5-chloropyridin-2-yl)propan-1-ol has been further explored through computational modeling and experimental screening. Computational studies have helped elucidate the binding interactions between this compound and its target proteins, providing insights into its mechanism of action. Experimental investigations have corroborated these findings, showing that 3-amino-2-(5-chloropyridin-2-yloxy)-propanal derivatives can modulate key signaling pathways involved in disease progression. Such discoveries underscore the therapeutic potential of 3-amino-bis(4-fluorophenyl)methanol, particularly in oncology and immunology.

One of the most intriguing aspects of 3-amino-bis(4-fluorophenyl)methanol is its ability to undergo bioconjugation with other biomolecules. This property has enabled the development of novel drug conjugates that combine the advantages of targeted delivery with enhanced efficacy. For instance, researchers have successfully incorporated 3-amino-bis(4-fluorophenyl)methanol into antibody-drug conjugates (ADCs), which are designed to deliver cytotoxic agents directly to cancer cells while minimizing side effects on healthy tissues. These advancements represent a significant step forward in precision medicine.

The industrial application of 3-amino-bis(4-fluorophenyl)methanol has also been expanding beyond pharmaceuticals. In agrochemicals, for example, derivatives of this compound have shown promise as herbicides and fungicides due to their ability to inhibit key enzymes involved in plant growth and pathogen metabolism. Similarly, in materials science, 3-amino-bis(4-fluorophenyl)methanol has been used as a precursor for synthesizing advanced polymers with unique properties such as high thermal stability and biodegradability.

The environmental impact of synthesizing and using 3-amino-bis(4-fluorophenyl)methanol is another critical consideration. Modern synthetic methodologies emphasize green chemistry principles to minimize waste generation and energy consumption. Techniques such as flow chemistry and solvent-free reactions have been employed to improve sustainability without compromising yield or purity. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing.

Looking ahead, the future prospects for 3-amino-bis(4-fluorophenyl)methanol are bright, with ongoing research aimed at uncovering new applications and optimizing existing ones. The integration of artificial intelligence (AI) into drug discovery is expected to accelerate the development of novel derivatives with enhanced therapeutic profiles. Additionally, collaborations between academia and industry will play a crucial role in translating laboratory findings into commercial products that address unmet medical needs.

In conclusion, 3-amino-bis(4-fluorophenyl)methanol (CAS No: 1283877495) is a multifaceted compound with significant implications across multiple sectors. Its structural features make it a valuable intermediate in pharmaceutical synthesis, while its biological activities open doors for innovative drug development. As research continues to evolve, so too will the applications and understanding of this remarkable molecule.